Cas no 1051372-61-2 (3-chloro-6-nitro-1,8-naphthyridine)

• Product Name: 3-chloro-6-nitro-1,8-naphthyridine
• CAS No: 1051372-61-2
• MF: C₈H₄ClN₃O₂
• MW: 209.589260101318
• CID: 4569929
• PubChem ID: 91619399
• Update Time: 2025-05-20

3-chloro-6-nitro-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-nitro-1,8-naphthyridine

• Inchi： 1S/C8H4ClN3O2/c9-6-1-5-2-7(12(13)14)4-11-8(5)10-3-6/h1-4H
• InChI Key： LVGPOKMODIDWSQ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC([N+]([O-])=O)=CN=2)C=C(Cl)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-chloro-6-nitro-1,8-naphthyridine

Comprehensive Overview of 3-Chloro-6-nitro-1,8-naphthyridine (CAS No. 1051372-61-2)

3-Chloro-6-nitro-1,8-naphthyridine (CAS No. 1051372-61-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the 1,8-naphthyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in medicinal chemistry. The presence of both chloro and nitro substituents on the naphthyridine backbone enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 1,8-naphthyridine derivatives has surged due to their potential in drug discovery, particularly in the development of antimicrobial and anticancer agents. Researchers are increasingly exploring the structure-activity relationship (SAR) of such compounds to optimize their efficacy. The 3-chloro-6-nitro substitution pattern is particularly intriguing because it offers a unique electronic and steric profile, which can influence binding affinity to biological targets. This has led to a growing number of studies focusing on its synthetic pathways and applications in medicinal chemistry.

From a synthetic perspective, 3-Chloro-6-nitro-1,8-naphthyridine is often prepared through multi-step reactions involving nitration and chlorination of the parent 1,8-naphthyridine scaffold. The compound’s crystallinity and solubility properties are critical for its purification and subsequent use in downstream applications. Advanced techniques such as X-ray crystallography and NMR spectroscopy are commonly employed to characterize its structure and purity, ensuring reproducibility in research settings.

The compound’s relevance extends beyond pharmaceuticals. In material science, nitro-substituted naphthyridines are investigated for their photophysical properties, which could be harnessed in organic electronics, such as OLEDs (organic light-emitting diodes) and sensors. The electron-withdrawing nature of the nitro group makes it a candidate for designing electron-deficient materials, which are essential for charge transport in semiconductor devices.

Given the rising interest in sustainable chemistry, researchers are also exploring greener synthetic routes for 3-Chloro-6-nitro-1,8-naphthyridine. Topics like catalyst-free reactions, solvent-free conditions, and microwave-assisted synthesis are gaining traction, aligning with the global push toward environmentally friendly practices. These innovations not only reduce waste but also improve yield and selectivity, addressing key challenges in industrial-scale production.

Another area of interest is the computational modeling of 1,8-naphthyridine derivatives. With advancements in AI-driven drug discovery, tools like molecular docking and quantum mechanical calculations are being used to predict the interactions of 3-Chloro-6-nitro-1,8-naphthyridine with biological targets. This approach accelerates the identification of potential therapeutic applications while minimizing experimental costs.

In summary, 3-Chloro-6-nitro-1,8-naphthyridine (CAS No. 1051372-61-2) is a versatile compound with broad implications in drug development and material science. Its unique structural features and reactivity make it a focal point for ongoing research, particularly in the context of antimicrobial resistance and advanced materials. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.